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Compound of Interest

Compound Name:
4-Carboxy-2-fluorophenylboronic

acid pinacol ester

Cat. No.: B1420492 Get Quote

An In-Depth Technical Guide to 4-Carboxy-2-fluorophenylboronic acid pinacol ester

Abstract
This technical guide provides a comprehensive overview of 4-Carboxy-2-
fluorophenylboronic acid pinacol ester, a critical building block in modern synthetic

chemistry. Tailored for researchers, medicinal chemists, and drug development professionals,

this document delves into the molecule's physicochemical properties, synthesis, and

applications, with a pronounced focus on its role in Suzuki-Miyaura cross-coupling reactions.

We present not just the data, but the underlying scientific rationale for its utility and application.

Detailed, field-tested protocols are provided to serve as a practical resource for laboratory

application, ensuring both reproducibility and a deeper understanding of the reaction dynamics.

Introduction: A Multifunctional Building Block
In the landscape of pharmaceutical development and materials science, the strategic

introduction of fluorine atoms and carboxylic acid moieties into aromatic systems is a

cornerstone of molecular design. Fluorine can profoundly influence a molecule's metabolic

stability, lipophilicity, and binding affinity, while the carboxylic acid group serves as a versatile

handle for further chemical modification or as a key pharmacophoric element.

4-Carboxy-2-fluorophenylboronic acid pinacol ester emerges as a highly valuable reagent

that combines these features within a stable, easy-to-handle boronic ester framework. Boronic
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acids and their esters are indispensable partners in palladium-catalyzed cross-coupling

reactions, most notably the Nobel Prize-winning Suzuki-Miyaura reaction, which forges carbon-

carbon bonds with exceptional efficiency and functional group tolerance.[1][2] This particular

reagent is engineered for precision, offering a pre-functionalized aromatic ring ready for

integration into complex molecular architectures. Its pinacol ester form enhances stability and

shelf-life compared to the corresponding free boronic acid, mitigating issues with dehydration

and trimerization.

This guide will explore the essential technical details of this compound, providing the

foundational knowledge and practical methodologies required for its successful application in a

research setting.

Core Physicochemical Properties
A thorough understanding of a reagent's physical and chemical properties is paramount for its

effective use. The key identifiers and characteristics of 4-Carboxy-2-fluorophenylboronic
acid pinacol ester are summarized below. These data are critical for calculating reaction

stoichiometries, selecting appropriate solvents, and establishing safe handling procedures.

Property Value Source(s)

Molecular Weight 266.07 g/mol [3][4][5]

Molecular Formula C₁₃H₁₆BFO₄ [3][6][7]

CAS Number 1050423-87-4 [3][4][8]

Appearance White to off-white solid/powder [4][7]

Melting Point 199-204 °C [4][5]

pKa 3.75 ± 0.10 (Predicted) [6]

Storage Conditions

Store at -20°C or room

temperature under an inert

atmosphere. Keep in a dark,

dry place.

[3][7][8]

Figure 1: Chemical structure and identifiers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5065_E.pdf
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/product/b1420492?utm_src=pdf-body
https://www.benchchem.com/product/b1420492?utm_src=pdf-body
https://www.usbio.net/biochemicals/431369/4-carboxy-2-fluorophenylboronic-acid-pinacol-ester
https://www.sigmaaldrich.com/HK/zh/product/aldrich/720852
https://www.sigmaaldrich.com/HK/zh/product/aldrich/720852
https://www.usbio.net/biochemicals/431369/4-carboxy-2-fluorophenylboronic-acid-pinacol-ester
https://wap.guidechem.com/encyclopedia/4-carboxy-2-fluorophenylboroni-dic1471418.html
https://www.lookchem.com/404.htm
https://www.usbio.net/biochemicals/431369/4-carboxy-2-fluorophenylboronic-acid-pinacol-ester
https://www.sigmaaldrich.com/HK/zh/product/aldrich/720852
https://www.bldpharm.com/products/1050423-87-4.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/720852
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/720852
https://www.sigmaaldrich.com/HK/zh/product/aldrich/720852
https://wap.guidechem.com/encyclopedia/4-carboxy-2-fluorophenylboroni-dic1471418.html
https://www.usbio.net/biochemicals/431369/4-carboxy-2-fluorophenylboronic-acid-pinacol-ester
https://www.lookchem.com/404.htm
https://www.bldpharm.com/products/1050423-87-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1420492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Pathway: Palladium-Catalyzed Borylation
The most common and efficient method for synthesizing arylboronic acid pinacol esters is the

palladium-catalyzed cross-coupling of an aryl halide or triflate with bis(pinacolato)diboron

(B₂pin₂). This approach, often referred to as the Miyaura borylation, is favored for its high yields

and excellent functional group tolerance.

The synthesis of 4-Carboxy-2-fluorophenylboronic acid pinacol ester typically starts from a

readily available precursor like 4-bromo-3-fluorobenzoic acid. The choice of a palladium

catalyst and ligand is crucial; a common and effective system is [1,1'-

Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) due to its robustness and

efficiency. A base, such as potassium acetate (KOAc), is required to facilitate the catalytic

cycle.
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Starting Material:
4-Bromo-3-fluorobenzoic Acid

Reaction Vessel
Heat (e.g., 80-100 °C)

Inert Atmosphere (N₂ or Ar)

Reagents:
- Bis(pinacolato)diboron (B₂pin₂)

- Pd(dppf)Cl₂ (Catalyst)
- KOAc (Base)

- Dioxane (Solvent)

Aqueous Workup
- Filter Celite pad

- Extraction with organic solvent
- Brine wash

Purification
- Column Chromatography

 or Recrystallization

Final Product:
4-Carboxy-2-fluorophenylboronic

acid pinacol ester
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

Oxidative Addition

L₂Pd(II)(Ar')(X)

Transmetalation

L₂Pd(II)(Ar')(Ar)

Reductive Elimination

Ar'-X (Aryl Halide)

Ar-B(pin) + Base

Ar-Ar' (Product)

X-B(pin) + Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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